1-(4-Butylphenyl)-3-hydroxypyridin-4-one

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 1-(4-butylphenyl)-3-hydroxypyridin-4-one
• InChI: InChI=1S/C15H17NO2/c1-2-3-4-12-5-7-13(8-6-12)16-10-9-14(17)15(18)11-16/h5-11,18H,2-4H2,1H3
• InChI Key: WUPDQVNGTVSHGE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C=CC(=O)C(=C2)O

Description

1-(4-Butylphenyl)-3-hydroxypyridin-4-one is a hydroxypyridinone derivative characterized by a pyridinone core substituted with a hydroxyl group at position 3 and a 4-butylphenyl group at position 1. Hydroxypyridinones are renowned for their metal-chelating properties, particularly for iron, making them candidates for therapeutic applications in iron overload disorders such as thalassemia . While synthesis protocols for analogous hydroxypyridinones (e.g., 1-ethyl-2-methyl derivatives) involve multi-step benzyloxy protection and deprotection strategies , the specific synthesis route for 1-(4-Butylphenyl)-3-hydroxypyridin-4-one is inferred to follow similar methodologies with tailored substitution.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Butylphenyl)-3-hydroxypyridin-4-one typically involves the following steps:

• Bromination: The starting material, 4-butylbenzene, undergoes bromination to introduce a bromine atom at the para position.

• Nucleophilic Substitution: The brominated compound is then subjected to nucleophilic substitution with a hydroxypyridin-4-one derivative.

• Purification: The final product is purified through recrystallization or chromatography to obtain the desired compound.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow reactors and large-scale purification techniques to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Butylphenyl)-3-hydroxypyridin-4-one can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be employed to modify the compound's structure.

• Substitution: Substitution reactions can introduce new substituents at specific positions on the phenyl ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophiles like sodium hydroxide (NaOH) and various halides can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

1-(4-Butylphenyl)-3-hydroxypyridin-4-one has several scientific research applications:

• Chemistry: It can be used as a building block for the synthesis of more complex molecules.

• Biology: The compound may serve as a probe in biological studies to understand cellular processes.

• Industry: It can be utilized in the production of functional materials and advanced polymers.

Mechanism of Action

The mechanism by which 1-(4-Butylphenyl)-3-hydroxypyridin-4-one exerts its effects involves interactions with specific molecular targets and pathways. The hydroxypyridin-4-one moiety can bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-(4-Butylphenyl)-3-hydroxypyridin-4-one with structurally related hydroxypyridinones and aryl-substituted analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Melting Point (°C)	Key Properties
1-(4-Butylphenyl)-3-hydroxypyridin-4-one	C₁₅H₁₇NO₂	243.30	4-butylphenyl, 3-hydroxyl	Not reported	High lipophilicity
1,2-Dimethyl-3-hydroxypyridin-4-one (CP20)	C₇H₉NO₂	139.15	1-methyl, 2-methyl	268–287	Moderate solubility, Phase II metabolism dominant
1,2-Diethyl-3-hydroxypyridin-4-one (CP94)	C₉H₁₃NO₂	167.20	1-ethyl, 2-ethyl	Not reported	Enhanced hydroxylation metabolism
1-(Biphenyl-3-yl)-3-hydroxypyridin-4-one	C₁₇H₁₃NO₂	263.29	Biphenyl-3-yl	Not reported	Aromaticity increases rigidity

Key Observations :

• Lipophilicity : The 4-butylphenyl group in the target compound confers higher lipophilicity than CP20, CP94, or biphenyl analogs, likely reducing aqueous solubility but improving membrane permeability .
• Thermal Stability : Melting points for analogous compounds range from 268–287°C , suggesting that the bulky butylphenyl group may lower crystallinity compared to smaller substituents.

Metabolic and Pharmacokinetic Profiles

• CP20 (1,2-Dimethyl) : Undergoes extensive Phase II glucuronidation at the 3-hydroxy position (44% in rats, >85% in humans), with minimal Phase I metabolism (1% 3-O-methylation) .
• CP94 (1,2-Diethyl) : Dominated by Phase I hydroxylation at the 2-ethyl position (40% in rats), with lower glucuronidation (13.8%) .
• 1-(4-Butylphenyl)-3-hydroxypyridin-4-one : The bulky 4-butylphenyl group may shift metabolism toward Phase I oxidation (e.g., alkyl chain hydroxylation) and reduce glucuronidation efficiency due to steric hindrance. Biliary excretion is probable, as seen in CP20/CP94, where ~40% of doses were unaccounted for in urine .

Metal-Chelating Efficiency

Hydroxypyridinones bind Fe³⁺ via the 3-hydroxy and 4-keto groups. Substituent effects include:

• Small Alkyl Groups (CP20/CP94) : Minimal steric hindrance, enabling efficient iron chelation.
• Aryl Groups (Biphenyl Derivatives) : Aromatic rings may enhance π-π stacking but reduce solubility and chelation kinetics .
• 4-Butylphenyl Substituent : The bulky group could sterically hinder iron coordination, reducing binding affinity compared to CP20/CP94. However, increased lipophilicity might improve tissue penetration for intracellular iron pools.